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Compound of Interest

Compound Name:
2-Methylmercapto-

propionaldehyde

Cat. No.: B1268107 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Methylmercapto-propionaldehyde (also known as Methional or 3-

(Methylthio)propionaldehyde). Adherence to these procedures is vital for ensuring the safety of

laboratory personnel and minimizing environmental impact.

Hazard Identification and Summary
2-Methylmercapto-propionaldehyde is a hazardous chemical that presents multiple risks. It is

a combustible liquid and is harmful if swallowed or inhaled.[1] Direct contact is also dangerous,

as it is toxic to the skin, causes severe skin irritation, and can lead to serious eye damage.[1][2]

Furthermore, it may provoke an allergic skin reaction and is detrimental to aquatic life with long-

lasting effects.[2] This chemical is also noted for its powerful and unpleasant odor.[2]
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Hazard Classification Description

Physical Hazard Combustible liquid[2]

Acute Toxicity (Oral) Harmful if swallowed[1]

Acute Toxicity (Dermal) Toxic in contact with skin[1]

Acute Toxicity (Inhalation) Harmful if inhaled[1]

Skin Corrosion/Irritation Causes skin irritation[2]

Serious Eye Damage/Irritation Causes serious eye damage[2]

Respiratory/Skin Sensitization May cause an allergic skin reaction[2]

Aquatic Hazard (Chronic) Harmful to aquatic life with long-lasting effects[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling 2-
Methylmercapto-propionaldehyde. The following table outlines the minimum required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory
Chemical Fume Hood or

Respirator

All handling of 2-

Methylmercapto-

propionaldehyde must be

conducted in a certified

chemical fume hood to ensure

adequate ventilation.[2] If a

fume hood is not available or

ventilation is insufficient, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[3]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3][4] Given the

toxicity upon skin contact,

consider double-gloving.[4]

Contaminated gloves should

be removed and replaced

immediately, followed by hand

washing.[4]

Eyes
Chemical Safety Goggles and

Face Shield

Chemical splash goggles that

meet ANSI Z87.1 standards

are required.[4] A face shield

must be worn over the

goggles, especially when there

is a risk of splashing, such as

during dispensing or mixing.[4]

[5]

Body Chemical-Resistant Laboratory

Coat or Apron

A flame-resistant lab coat

should be worn to protect

against splashes and fire

hazards.[3] For larger

quantities or tasks with a
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higher splash risk, a chemical-

resistant apron over the lab

coat is advised.

Feet Closed-Toe Shoes

Shoes that fully cover the feet

are mandatory to protect

against spills and falling

objects.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Methylmercapto-propionaldehyde is essential for

safety.

1. Preparation and Engineering Controls:

Verify that a certified chemical fume hood is operational.

Ensure that an eyewash station and safety shower are readily accessible and unobstructed.

[6]

Remove all potential ignition sources from the work area, such as open flames, hot plates,

and spark-producing equipment.[2]

Assemble all necessary equipment and materials before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above before entering the designated

handling area.

3. Chemical Handling:

Conduct all work within the chemical fume hood.

When transferring the chemical, do so carefully to avoid splashing. Use appropriate tools like

a burette or a pipette with a bulb.
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Keep containers tightly closed when not in use to minimize vapor release.[2][7]

Ground and bond containers when transferring to prevent static discharge.[6]

4. Post-Handling and Decontamination:

Thoroughly clean the work area after use.

Wipe down any contaminated surfaces with an appropriate solvent and then wash with soap

and water.

Properly remove and dispose of contaminated gloves and any other disposable PPE.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
1. Waste Segregation:

Do not mix 2-Methylmercapto-propionaldehyde waste with other waste streams.

Collect all liquid waste containing this chemical in a designated, properly labeled, and sealed

waste container.

2. Contaminated Materials:

Any materials that have come into contact with 2-Methylmercapto-propionaldehyde, such

as gloves, paper towels, and pipette tips, must be considered hazardous waste.

Place all contaminated solid waste in a separate, clearly labeled, and sealed container.

3. Disposal Procedure:

Dispose of all waste, including the chemical itself and any contaminated materials, through

your institution's hazardous waste management program.

Adhere strictly to all local, state, and federal regulations for hazardous waste disposal.
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Do not pour any amount of this chemical or its waste down the drain, as it is harmful to

aquatic life.[2]

Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.[1][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill

Evacuate the area. Remove all ignition sources.

Ventilate the area. Wearing full PPE, absorb the

spill with an inert material (e.g., vermiculite,

sand) and place it in a sealed container for

disposal.[2][8]

Workflow for Handling 2-Methylmercapto-
propionaldehyde
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Preparation

Handling

Cleanup & Disposal

Post-Handling

1. Prepare Work Area
(Fume Hood, Emergency Equipment)

2. Don Full PPE

Key Hazards:
- Toxic (Skin Contact)

- Eye Damage
- Flammable

- Inhalation Hazard

3. Handle Chemical in Fume Hood

Required PPE:
- Goggles & Face Shield

- Chemical Gloves
- Lab Coat

- Respirator (if needed)

4. Securely Close Container

5. Decontaminate Work Area

6. Segregate & Dispose of Waste

7. Doff PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-Methylmercapto-propionaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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